Cas no 1781571-44-5 ((4-Bromo-1,2-thiazol-5-yl)methanamine)

• Product Name: (4-Bromo-1,2-thiazol-5-yl)methanamine
• CAS No: 1781571-44-5
• MF: C₄H₅BrN₂S
• MW: 193.064898252487
• MDL: MFCD30619572
• CID: 4613664
• PubChem ID: 84664438
• Update Time: 2025-08-05

(4-Bromo-1,2-thiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1,2-thiazol-5-yl)methanamine
• AT21091
• (4-BROMOISOTHIAZOL-5-YL)METHANAMINE
• (4-Bromo-1,2-thiazol-5-yl)methanamine

• MDL： MFCD30619572
• Inchi： 1S/C4H5BrN2S/c5-3-2-7-8-4(3)1-6/h2H,1,6H2
• InChI Key： PVGREBNMTPTWQI-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2

Additional information on (4-Bromo-1,2-thiazol-5-yl)methanamine

Introduction to (4-Bromo-1,2-thiazol-5-yl)methanamine (CAS No. 1781571-44-5)

(4-Bromo-1,2-thiazol-5-yl)methanamine, identified by the CAS registry number 1781571-44-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a bromine substituent at the 4-position of the thiazole ring and an amine group at the 5-position makes this compound unique and versatile in its applications.

The structural formula of (4-Bromo-1,2-thiazol-5-yl)methanamine can be represented as C₆H₆BrN₃S. The molecule consists of a thiazole ring (a five-membered ring with sulfur at position 1 and nitrogen at position 2), a bromine atom at position 4, and an amine group (-CH₂NH₂) attached to position 5. This configuration imparts specific electronic properties to the molecule, making it suitable for various chemical reactions and biological interactions.

In recent years, researchers have explored the potential of (4-Bromo-1,2-thiazol-5-yl)methanamine in drug discovery and development. The compound has been investigated for its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of (4-Bromo-1,2-thiazol-5-yl)methanamine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction on bromothiazoles followed by amine functionalization. The reaction conditions, such as temperature, solvent choice, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

In terms of physical properties, (4-Bromo-1,2-thiazol-5-yl)methanamine is known to be a crystalline solid with a melting point around 200°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and spectroscopy.

The chemical stability of (4-Bromo-1,2-thiazol-5-yl)methanamine has also been a topic of interest. Studies have shown that the compound is stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments. This information is critical for its safe handling and storage in industrial settings.

Beyond its role as an intermediate in drug development, (4-Bromo-1,2-thiazol-5-yl)methanamine has found applications in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, derivatives of this compound have been incorporated into polymer frameworks to enhance their conductivity and mechanical strength.

In conclusion, (4-Bromo-1,2-thiazol-5-yl)methanamine (CAS No. 1781571